Cas no 799268-64-7 (C18(Plasm)-22:6 PC)

• Product Name: C18(Plasm)-22:6 PC
• CAS No: 799268-64-7
• MF: C₄₈H₈₄NO₇P
• MW: 818.16
• CID: 4763621
• Update Time: 2025-08-03

C18(Plasm)-22:6 PC Chemical and Physical Properties

Names and Identifiers

• C18(Plasm)-22:6 PC
• 1-O-1′-(Z)-octadecenyl-2-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphocholine; GPCho(18:0p/22:6(4Z,7Z,10Z,13Z,16Z,19Z))

• Inchi： 1S/C48H84NO7P/c1-6-8-10-12-14-16-18-20-22-24-25-26-27-29-31-33-35-37-39-41-48(50)56-47(46-55-57(51,52)54-44-42-49(3,4)5)45-53-43-40-38-36-34-32-30-28-23-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,25-26,29,31,35,37,40,43,47H,6-7,9,11-13,15,17-19,21,23-24,27-28,30,32-34,36,38-39,41-42,44-46H2,1-5H3/b10-8-,16-14-,22-20-,26-25-,31-29-,37-35-,43-40-/t47-/m1/s1
• InChI Key： TXHZYNSTTCIWMJ-RXSQUPBGSA-N
• SMILES： [C@@H](CO/C=C\CCCCCCCCCCCCCCCC)(COP([O-])(=O)OCC[N+](C)(C)C)OC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Color/Form: 1 mg/mL (852472C-5mg)

C18(Plasm)-22:6 PC Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on C18(Plasm)-22:6 PC

Comprehensive Analysis of C18(Plasm)-22:6 PC (CAS No. 799268-64-7): Structure, Function, and Applications

C18(Plasm)-22:6 PC, registered under CAS No. 799268-64-7, is a specialized phospholipid gaining attention in biomedical research and nutraceutical industries. This glycerophospholipid features a unique structure with a plasmalogen backbone (C18(Plasm)) at the sn-1 position and docosahexaenoic acid (DHA, 22:6) at the sn-2 position. Its molecular formula is C₄₆H₈₂NO₈P, with a molar mass of 808.13 g/mol. Researchers are increasingly studying this compound due to its potential roles in membrane fluidity modulation, neuroprotection, and anti-inflammatory effects.

The plasmalogen moiety in C18(Plasm)-22:6 PC contains a vinyl ether linkage at the sn-1 position, distinguishing it from conventional diacyl phospholipids. This structural feature enhances its antioxidant properties and membrane dynamics. Meanwhile, the DHA component contributes to its bioactive signaling functions, particularly in neural tissues where DHA-rich phospholipids are abundant. Current studies suggest this compound may support cognitive health, a trending topic in brain supplement research.

In lipidomics studies, C18(Plasm)-22:6 PC is recognized as a biomarker for cellular membrane integrity. Its levels are often correlated with oxidative stress resistance, making it relevant to aging research and metabolic disorders—two highly searched topics in biomedical databases. Analytical techniques like LC-MS/MS and NMR spectroscopy are typically employed to characterize this phospholipid, with retention time and fragmentation patterns serving as identification markers.

The compound's potential applications span multiple domains: 1) As a reference standard in lipidomics research, 2) In liposome formulations for drug delivery systems, and 3) As a functional ingredient in advanced nutraceuticals. Notably, the combination of plasmalogen and DHA addresses growing consumer interest in combined lipid therapies, frequently searched in connection with neurodegenerative disease support.

Storage recommendations for C18(Plasm)-22:6 PC (CAS 799268-64-7) include protection from light at -20°C under inert atmosphere, as the vinyl ether bond is susceptible to oxidative degradation. When handling, researchers should consider its amphiphilic nature—the compound forms lamellar phases in aqueous environments, which is crucial for membrane model studies.

Emerging studies link plasmalogen-deficient states to various health conditions, driving commercial interest in this phospholipid class. The 22:6 fatty acid component further enhances its marketability, given DHA's established reputation in omega-3 supplements. This dual functionality makes C18(Plasm)-22:6 PC a compound of significant interest in both academic and industrial settings.

From a regulatory perspective, this phospholipid falls under generally recognized as safe (GRAS) categories when derived from approved sources. However, synthetic versions require proper characterization to ensure batch-to-batch consistency—a critical factor for clinical research applications. The compound's critical micelle concentration (CMC) and phase transition temperature are key physicochemical parameters frequently investigated by formulation scientists.

Future research directions may explore its role in gut-brain axis modulation and personalized nutrition, two rapidly growing fields in preventive medicine. With increasing PubMed entries containing "plasmalogen phospholipids" and "DHA-containing phosphatidylcholines", C18(Plasm)-22:6 PC is poised to remain a focal point in lipid biochemistry research.